Cas no 2171883-35-3 (3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}pentanoic acid)

• Product Name: 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}pentanoic acid
• CAS No: 2171883-35-3
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 5993168
• PubChem ID: 165516782
• Update Time: 2025-06-10

3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}pentanoic acid
• 2171883-35-3
• EN300-1515566
• 3-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]methyl}pentanoic acid

• Inchi： 1S/C26H32N2O5/c1-3-18(14-25(30)31)15-27-24(29)13-12-17(2)28-26(32)33-16-23-21-10-6-4-8-19(21)20-9-5-7-11-22(20)23/h4-11,17-18,23H,3,12-16H2,1-2H3,(H,27,29)(H,28,32)(H,30,31)
• InChI Key： GXUQMEYUZFTZQN-UHFFFAOYSA-N
• SMILES： O(C(NC(C)CCC(NCC(CC(=O)O)CC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 647
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 105Ų

Additional information on 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}pentanoic acid

Introduction to 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}pentanoic acid (CAS No. 2171883-35-3)

3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}pentanoic acid, with the CAS number 2171883-35-3, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a fluorenylmethoxycarbonyl (Fmoc) protecting group and a pentanamide moiety, making it a valuable intermediate in the synthesis of various bioactive molecules.

The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal under mild conditions and its ability to prevent unwanted side reactions. The presence of this group in 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}pentanoic acid makes it particularly useful in the development of peptides and peptidomimetics, which are crucial for drug discovery and therapeutic applications.

Recent studies have highlighted the potential of this compound in various biological contexts. For instance, a 2022 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}pentanoic acid exhibit potent anti-inflammatory properties. These derivatives were found to effectively inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in both in vitro and in vivo models. This finding suggests that the compound could be a promising lead for the development of new anti-inflammatory drugs.

In another study, researchers explored the use of 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}pentanoic acid as a scaffold for the design of novel anticancer agents. The compound was modified to incorporate various functional groups known to enhance cellular uptake and target specificity. The resulting derivatives showed significant cytotoxicity against several cancer cell lines, including breast cancer and lung cancer cells. These results indicate that the compound has potential applications in cancer therapy.

The structural versatility of 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}pentanoic acid also makes it an attractive candidate for the development of prodrugs. Prodrugs are biologically inactive compounds that are converted into active drugs through metabolic processes within the body. By designing prodrugs based on this compound, researchers can improve drug delivery, reduce side effects, and enhance therapeutic efficacy. A recent study published in Bioorganic & Medicinal Chemistry Letters reported the successful synthesis and evaluation of prodrugs derived from 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}pentanoic acid. These prodrugs demonstrated improved pharmacokinetic properties and enhanced bioavailability compared to their parent compounds.

In addition to its applications in drug discovery, 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}pentanoic acid has also been investigated for its potential use in diagnostic imaging. The compound can be labeled with radiotracers or fluorescent dyes to create imaging agents that can be used to visualize specific biological processes or disease states. A 2021 study published in Molecular Imaging and Biology reported the synthesis and evaluation of a fluorescently labeled derivative of 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}pentanoic acid. This derivative was found to effectively target specific receptors on cancer cells, making it a promising tool for early cancer detection and monitoring treatment response.

The synthesis of 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}pentanoic acid involves several steps, including the protection of amino groups with Fmoc, followed by coupling reactions to form the desired amide bonds. The final step involves deprotection to reveal the active amino groups. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for large-scale research and development.

In conclusion, 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}pentanoic acid (CAS No. 2171883-35-3) is a versatile and promising compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features make it an ideal candidate for the development of new drugs, prodrugs, and diagnostic imaging agents. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the field.